4-cyclobutyl-1,2,3-thiadiazole-5-carbaldehyde
Overview
Description
Preparation Methods
The synthesis of 4-cyclobutyl-1,2,3-thiadiazole-5-carbaldehyde typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method includes the reaction of cyclobutylamine with thiosemicarbazide, followed by cyclization with an appropriate aldehyde . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as controlled temperature and pH levels .
Chemical Reactions Analysis
4-cyclobutyl-1,2,3-thiadiazole-5-carbaldehyde undergoes various chemical reactions, including:
Scientific Research Applications
Mechanism of Action
The mechanism of action of 4-cyclobutyl-1,2,3-thiadiazole-5-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound’s aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity . This interaction can modulate various biochemical pathways, making it a valuable tool in drug development and biochemical research .
Comparison with Similar Compounds
4-cyclobutyl-1,2,3-thiadiazole-5-carbaldehyde can be compared with other thiadiazole derivatives, such as:
4-methyl-1,2,3-thiadiazole-5-carbaldehyde: Similar structure but with a methyl group instead of a cyclobutyl group.
4-ethyl-1,2,3-thiadiazole-5-carbaldehyde: Contains an ethyl group, offering different chemical properties and reactivity.
Properties
CAS No. |
2639443-82-4 |
|---|---|
Molecular Formula |
C7H8N2OS |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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